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Compound of Interest

Compound Name: 13-Methyltetradecanol

CAS No.: 20194-47-2

Cat. No.: B7823882

Get Quote

Content Type: Technical Comparison & Validation Guide Target Audience: Analytical Chemists,

Lipidomics Researchers, Drug Development Scientists

Executive Summary: The "Iso" Specificity Challenge
13-Methyltetradecanol (

) is the iso-isomer of pentadecanol. Its identification is frequently complicated by the presence
of its structural isomers: the linear

-pentadecanol and the anteiso-isomer (12-methyltetradecanol).

Accurate distinction is critical because these isomers often signal different biological origins

(e.g., iso vs. anteiso ratios in bacterial cell membranes are species-specific biomarkers). This

guide compares reference standard grades and establishes a self-validating GC-MS protocol

for unambiguous identification.

Product Comparison: Reference Standard Grades
Selecting the correct grade of standard is the first step in ensuring data integrity.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Leading Alternatives:

Cayman Chemical / Matreya: High-purity lipid standards (often sold as "iso-C15 alcohol").

Larodan: Specialized in branched-chain lipids (e.g., 13-methyltetradecanoic acid precursors).

Chiron: Offers specific isomeric mixtures for resolution testing.

Technical Specifications & Identity
IUPAC Name: 13-methyltetradecan-1-ol[1]

Common Name:iso-Pentadecanol[1]

CAS Number:58524-92-8 (Primary); 20194-47-2[1]

Molecular Formula:

Molecular Weight: 228.41 g/mol [1]

Key Structural Feature: Terminal isopropyl group (methyl on penultimate carbon).

Experimental Protocol: Self-Validating Identification
This protocol uses Gas Chromatography-Mass Spectrometry (GC-MS) to differentiate 13-
methyltetradecanol from its isomers based on two orthogonal data points: Kovats Retention

Index (RI) and Mass Spectral Fragmentation.
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Phase A: Sample Preparation (Derivatization)
Why: Free fatty alcohols often tail on GC columns. Converting to acetate derivatives improves

peak shape and diagnostic fragmentation.

Aliquot: Take 100 µg of standard or sample extract.

Reagent: Add 50 µL Pyridine + 50 µL Acetic Anhydride.

Incubate: 60°C for 30 minutes.

Extract: Dry under

, reconstitute in Hexane.

Phase B: GC-MS Acquisition
Column: DB-5ms (Non-polar) or DB-Wax (Polar). Note: Polar columns often provide better

separation of iso/anteiso isomers.

Carrier Gas: Helium at 1.0 mL/min.

Temp Program: 60°C (1 min)

20°C/min

180°C

2°C/min

240°C.

MS Mode: EI (70 eV), Scan range 40–350

.

Phase C: Data Analysis (The Decision Logic)
1. Elution Order Validation (DB-5ms): On non-polar columns, branched isomers elute before

linear ones due to lower boiling points and reduced Van der Waals interactions.
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Order:Iso (13-methyl) < Anteiso (12-methyl) < Normal (n-C15).

2. Mass Spectral Diagnostic Ions (Acetates):

Iso-Pentadecyl Acetate: Distinctive isopropyl fragment (M-43 not always prominent in

alcohols, but look for

210 parent or M-60 [acetic acid loss] = 168).

Key Differentiator: The intensity of the

vs

fragments is often subtle. The most reliable MS metric is the Retention Index.

Visualization: Identification Workflow
The following diagram illustrates the logical flow for confirming 13-methyltetradecanol identity,

integrating both chromatographic and spectral data.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 1: Decision logic for differentiating Iso-C15 from Anteiso-C15 and Normal-C15 alcohols.

Comparative Data: Retention & Purity
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The table below summarizes typical performance metrics when analyzing these standards on a

standard 5% Phenyl-methylpolysiloxane column (e.g., DB-5, HP-5).

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Note: RRT values are approximate and column-dependent. Always run a mixed standard (Iso +

Anteiso + Normal) to establish the exact window for your system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7823882#reference-standards-for-13-
methyltetradecanol-identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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